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Cat. No.: B12349901

Get Quote

Kojitriose: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Kojitriose, a trisaccharide composed of three glucose units linked by α-1,2 glycosidic bonds, is

a carbohydrate of increasing interest in biochemical and pharmaceutical research. This

document provides a detailed overview of its chemical structure, physicochemical properties,

synthesis methodologies, and known biological activities. Particular focus is placed on its

potential as an insulin-sensitizing agent and its antibacterial properties. This guide consolidates

available data to serve as a foundational resource for professionals engaged in carbohydrate

chemistry, drug discovery, and metabolic research.

Chemical Structure and Properties
Kojitriose is a trisaccharide with the chemical formula C₁₈H₃₂O₁₆ and a molecular weight of

504.44 g/mol .[1] Its systematic name is O-α-D-glucopyranosyl-(1→2)-O-α-D-glucopyranosyl-

(1→2)-D-glucopyranose. The structure consists of three D-glucose units connected by α-1,2-

glycosidic linkages.
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Structure:

Physicochemical Properties

Quantitative data for many of kojitriose's physicochemical properties are not readily available

in the literature. The following table summarizes the known information and provides data for

the related disaccharide, kojibiose, for comparative purposes. Researchers should

experimentally determine these values for pure kojitriose samples.

Property Kojitriose
Kojibiose (for
comparison)

Source

Molecular Formula C₁₈H₃₂O₁₆ C₁₂H₂₂O₁₁ [1]

Molecular Weight 504.44 g/mol 342.30 g/mol [1]

CAS Number 74738-47-9 2140-29-6 [1]

Appearance
White to off-white

powder

White to off-white

powder
[1]

Melting Point Data not available 183-185 °C

Solubility (Water) Data not available Soluble

Specific Rotation

([α]D)
Data not available +135° (c=2, H₂O)

Storage Temperature < -15°C -20°C

Spectroscopic Data:

Detailed ¹H and ¹³C NMR and mass spectrometry data for kojitriose are not widely published.

The structural elucidation of oligosaccharides is typically achieved through a combination of 1D

and 2D NMR techniques (COSY, TOCSY, HSQC, HMBC) to determine the sequence of

monosaccharides, the configuration of the anomeric carbons, and the linkage positions. Mass

spectrometry, particularly with techniques like ESI-MS/MS, is used to confirm the molecular

weight and fragmentation patterns to further verify the structure.

Synthesis of Kojitriose
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Kojitriose can be synthesized through both chemical and enzymatic methods.

Chemical Synthesis: Silicon-Tethered Glycosidation
A chemical synthesis of kojitriose has been reported using a silicon-tethered glycosidation

approach. This method involves the regioselective formation of glycosidic bonds by temporarily

connecting the sugar units with a silicon-containing tether.

Experimental Protocol (Conceptual Workflow):

The synthesis involves a multi-step process that can be summarized as follows:

Preparation of Glycosyl Donor and Acceptor: Starting from protected monosaccharide units,

a suitable glycosyl donor (e.g., a glycosyl selenide) and a glycosyl acceptor are prepared.

Silylation and Tethering: The donor and acceptor are linked together via a dimethylsilyl

tether.

Intramolecular Glycosidation: The glycosidic bond is formed through an intramolecular

reaction, promoted by an appropriate activator (e.g., N-iodosuccinimide).

Deprotection: The protecting groups are removed to yield the final kojitriose product.

Protected Glucose
(Donor Precursor)

Silyl-Tethered
Disaccharide

 Silylation & Tethering

Protected Glucose
(Acceptor)

Protected Kojitriose

 Intramolecular
Glycosidation

Kojitriose
 Deprotection

Click to download full resolution via product page

Caption: Chemical synthesis workflow for kojitriose.

Enzymatic Synthesis using Kojibiose Phosphorylase
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An enzymatic method for the synthesis of kojioligosaccharides, including kojitriose, utilizes

kojibiose phosphorylase (KPase).[2][3] This enzyme catalyzes the reversible phosphorolysis of

kojibiose, and under appropriate conditions, can be used for the synthesis of longer

oligosaccharides.

Experimental Protocol:

Enzyme: Kojibiose phosphorylase (KPase) from a suitable source (e.g.,

Thermoanaerobacter brockii).

Substrates:

β-D-glucose-1-phosphate (β-G1P) as the glucosyl donor.

Glucose as the acceptor.

Reaction Conditions:

Buffer: 50 mM MES buffer (pH 6.5).

Temperature: 50°C.

Substrate Concentrations: Varying ratios of glucose to β-G1P can be used to control the

degree of polymerization of the resulting kojioligosaccharides. A higher ratio of β-G1P to

glucose favors the formation of higher-order oligosaccharides like kojitriose.

Enzyme Concentration: A suitable concentration of KPase is added to initiate the reaction.

Reaction Monitoring and Termination: The reaction progress can be monitored by techniques

such as High-Performance Liquid Chromatography (HPLC). The reaction is typically

terminated by heat inactivation of the enzyme.

Purification: The resulting mixture of kojioligosaccharides can be separated and purified

using chromatographic techniques such as gel filtration chromatography or preparative

HPLC.
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Caption: Enzymatic synthesis of kojitriose.

Biological Activities and Potential Applications
Kojitriose has been reported to exhibit promising biological activities, particularly in the areas

of metabolic regulation and antimicrobial effects.

Insulin-Sensitizing Effects
Some reports suggest that kojitriose has insulin-sensitizing effects.[1] While the precise

molecular mechanism is not fully elucidated, it is hypothesized that kojitriose may interact with

components of the insulin signaling pathway, leading to enhanced glucose uptake in peripheral

tissues.

Insulin Signaling Pathway Overview:

The insulin signaling cascade is a complex pathway that regulates glucose homeostasis. Key

steps include:

Insulin Binding: Insulin binds to the insulin receptor (IR) on the cell surface.
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Receptor Autophosphorylation: This binding triggers the autophosphorylation of the IR on

specific tyrosine residues.

IRS Recruitment and Phosphorylation: The activated IR then recruits and phosphorylates

insulin receptor substrate (IRS) proteins.

PI3K Activation: Phosphorylated IRS proteins serve as docking sites for and activate

phosphoinositide 3-kinase (PI3K).

Akt Activation: PI3K activation leads to the phosphorylation and activation of Akt (also known

as protein kinase B).

GLUT4 Translocation: Activated Akt promotes the translocation of glucose transporter 4

(GLUT4) from intracellular vesicles to the plasma membrane.

Glucose Uptake: The increased presence of GLUT4 on the cell surface facilitates the uptake

of glucose from the bloodstream into the cell.

Potential Role of Kojitriose:

It is plausible that kojitriose may enhance insulin sensitivity by:

Modulating the phosphorylation state of the insulin receptor or IRS proteins.

Influencing the activity of downstream signaling molecules like PI3K or Akt.

Promoting the translocation of GLUT4 to the cell membrane through an alternative or

complementary pathway.

Further research is required to pinpoint the exact molecular targets of kojitriose within this

pathway.
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Potential Mechanisms of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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